Cas no 1932617-80-5 (tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate
• CAS No: 1932617-80-5
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 5292278
• Update Time: 2025-10-24

tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S,2R,4S)-4-amino-2-fluorocyclohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate

• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(13)6-8(9)12/h7-9H,4-6,13H2,1-3H3,(H,14,15)/t7-,8+,9-/m0/s1
• InChI Key： VYORQYIYWDBGCN-YIZRAAEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CC[C@H](N)C[C@H]1F

Additional information on tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate

tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate: A Comprehensive Overview

tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate, also known by its CAS number 1932617-80-5, is a complex organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound has garnered attention due to its unique structural properties and potential biological activity. In this article, we delve into the details of its structure, synthesis, applications, and recent research findings.

The molecular structure of tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate is characterized by a cyclohexane ring substituted with an amino group at position 4 and a fluoro group at position 2. The stereochemistry of the molecule is specified as (1S,2R,4S), which plays a crucial role in determining its physical and chemical properties. The presence of the tert-butyl group as a carbamate ester further enhances the compound's stability and reactivity under various reaction conditions.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry due to their ability to modulate biological targets effectively. The fluoro substitution at position 2 introduces electronic effects that can influence the compound's interaction with biomolecules such as enzymes and receptors. This makes tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate a valuable intermediate in the synthesis of bioactive compounds.

The synthesis of this compound typically involves multi-step reactions that require precise control over stereochemistry and functional group transformations. Researchers have employed various strategies to optimize the synthesis process, including asymmetric catalysis and enantioselective reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate has been utilized as an intermediate in the development of novel therapeutic agents targeting various diseases. For instance, recent research has explored its potential as a precursor for drugs aimed at treating neurodegenerative disorders and cancer. The compound's ability to act as a versatile building block in organic synthesis has further solidified its role in modern drug discovery pipelines.

The latest research findings emphasize the importance of understanding the stereochemical aspects of this compound for enhancing its bioavailability and efficacy. Studies conducted using computational modeling techniques have provided insights into the molecular interactions that govern its pharmacokinetic properties. These findings are expected to guide future research efforts aimed at improving the therapeutic potential of this compound.

In conclusion, tert-butyl N-[(1S,2R,4S)-4-amino-2-fluoro-cyclohexyl]carbamate, with its unique structural features and versatile applications, continues to be a focal point in chemical research. As advancements in synthetic methodologies and computational tools unfold, this compound is poised to play an even more significant role in the development of innovative therapeutic agents.